Cas no 899741-94-7 (2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 899741-94-7
• MF: C₂₀H₁₇N₅O₄
• MW: 391.380083799362
• CID: 5487069
• Update Time: 2025-05-20

2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,9-bis(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C20H17N5O4/c1-28-13-7-3-5-11(9-13)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)12-6-4-8-14(10-12)29-2/h3-10H,1-2H3,(H2,21,26)(H,23,27)
• InChI Key： YOUXADSLOPDEAV-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=CC(OC)=C3)N=C2C(N)=O)N(C2=CC=CC(OC)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Comprehensive Overview of 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899741-94-7)

The compound 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899741-94-7) is a specialized purine derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, this molecule is being explored for its potential applications in various therapeutic areas. The presence of methoxyphenyl groups and the carboxamide functionality makes it a promising candidate for further research and development.

One of the key reasons for the growing interest in 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its ability to interact with enzymes and receptors involved in inflammation and cellular signaling. This has led to its evaluation in preclinical studies for conditions such as chronic inflammatory diseases and certain metabolic disorders.

From a chemical perspective, 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide exhibits notable stability under standard laboratory conditions, making it suitable for various experimental protocols. Its solubility profile allows for formulation in both aqueous and organic solvents, which is advantageous for in vitro and in vivo studies. The compound's molecular weight and lipophilicity are also within the desirable range for drug-like properties, as per Lipinski's rule of five.

In recent years, the demand for novel purine derivatives like 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has surged, driven by the need for innovative therapeutic agents. The global pharmaceutical industry is actively seeking compounds that can address unmet medical needs, and this molecule is part of that exploration. Its synthesis and characterization have been documented in several peer-reviewed journals, highlighting its potential as a scaffold for further chemical modifications.

Another area where 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is making waves is in the field of computational chemistry. Researchers are using molecular docking and simulation studies to predict its binding affinity with various biological targets. These in silico approaches are helping to narrow down the most promising applications, saving time and resources in the drug development process.

The compound's nomenclature, 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, reflects its intricate structure, which includes two methoxyphenyl rings attached to a purine core. This structural complexity is what makes it a fascinating subject for synthetic chemists. The CAS No. 899741-94-7 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies.

As the scientific community continues to explore the potential of 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, its applications are expected to expand. Current research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile. These studies are critical for determining its suitability for clinical trials and eventual therapeutic use.

In conclusion, 2,9-bis(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899741-94-7) represents a promising avenue for scientific exploration. Its unique chemical structure and potential biological activities make it a compound of significant interest in both academic and industrial settings. Future research will likely uncover even more applications, solidifying its place in the ever-evolving landscape of medicinal chemistry.